Cas no 2168081-89-6 (1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene)
1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene Chemical and Physical Properties
Names and Identifiers
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- 1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene
- EN300-6511586
- 2168081-89-6
-
- Inchi: 1S/C8H6BrClF2/c1-4-2-5(8(11)12)3-6(9)7(4)10/h2-3,8H,1H3
- InChI Key: COMRGMQCRSSWOA-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C)C=C(C(F)F)C=1)Cl
Computed Properties
- Exact Mass: 253.93095g/mol
- Monoisotopic Mass: 253.93095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6511586-0.05g |
1-bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene |
2168081-89-6 | 95.0% | 0.05g |
$780.0 | 2025-03-14 | |
| Enamine | EN300-6511586-0.1g |
1-bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene |
2168081-89-6 | 95.0% | 0.1g |
$817.0 | 2025-03-14 | |
| Enamine | EN300-6511586-0.25g |
1-bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene |
2168081-89-6 | 95.0% | 0.25g |
$855.0 | 2025-03-14 | |
| Enamine | EN300-6511586-0.5g |
1-bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene |
2168081-89-6 | 95.0% | 0.5g |
$891.0 | 2025-03-14 | |
| Enamine | EN300-6511586-1.0g |
1-bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene |
2168081-89-6 | 95.0% | 1.0g |
$928.0 | 2025-03-14 | |
| Enamine | EN300-6511586-2.5g |
1-bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene |
2168081-89-6 | 95.0% | 2.5g |
$1819.0 | 2025-03-14 | |
| Enamine | EN300-6511586-5.0g |
1-bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene |
2168081-89-6 | 95.0% | 5.0g |
$2692.0 | 2025-03-14 | |
| Enamine | EN300-6511586-10.0g |
1-bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene |
2168081-89-6 | 95.0% | 10.0g |
$3992.0 | 2025-03-14 |
1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on 1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene
Introduction to 1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene (CAS No. 2168081-89-6)
1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene, with the CAS number 2168081-89-6, is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by the presence of bromine, chlorine, difluoromethyl, and methyl groups attached to a benzene ring, which endows it with a range of interesting physical and chemical properties.
The synthesis of 1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene typically involves multi-step reactions, including halogenation and functional group introduction. The difluoromethyl group, in particular, is known for its ability to modulate the electronic properties of the molecule, making it a valuable building block for the development of novel compounds with specific biological activities. Recent studies have explored the use of difluoromethylated compounds in the design of inhibitors for various enzymes and receptors, highlighting their potential in drug discovery.
In the context of pharmaceutical research, 1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene has shown promise as an intermediate in the synthesis of drug candidates. Its unique combination of halogen substituents and the difluoromethyl group provides a versatile platform for further functionalization, enabling the creation of derivatives with tailored pharmacological profiles. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives derived from this compound, which exhibited potent inhibitory activity against specific kinases involved in cancer progression.
Beyond its pharmaceutical applications, 1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene has also been investigated for its potential use in materials science. The presence of multiple halogen substituents makes it an attractive candidate for the development of advanced materials with tunable properties. Research in this area has focused on its use as a monomer or building block for polymers and other functional materials. A study published in Macromolecules demonstrated that polymers derived from this compound exhibited enhanced thermal stability and mechanical strength, making them suitable for high-performance applications.
The environmental impact and safety profile of 1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene are also important considerations. While halogenated compounds can sometimes raise concerns regarding their environmental persistence and toxicity, recent studies have shown that this particular compound can be synthesized and handled under conditions that minimize environmental risks. Proper handling and disposal protocols are essential to ensure its safe use in both laboratory and industrial settings.
In conclusion, 1-Bromo-2-chloro-5-(difluoromethyl)-3-methylbenzene (CAS No. 2168081-89-6) is a versatile compound with significant potential in pharmaceutical and materials science applications. Its unique chemical structure provides a foundation for the development of novel drugs and advanced materials, making it an important subject of ongoing research. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific and industrial fields.
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